Cas no 954325-79-2 (2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline)

• Product Name: 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline
• CAS No: 954325-79-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD09971290
• CID: 875689
• PubChem ID: 329775456
• Update Time: 2025-10-28

2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline
• 2-methyl-5-(1,2,4-triazol-4-yl)aniline
• 2-Methyl-5-[1,2,4]triazol-4-yl-phenylamine
• 2-methyl-5-(4H-1,2,4-triazol-4-yl)aniline(SALTDATA: FREE)
• FT-0723956
• 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline, AldrichCPR
• Benzenamine, 2-methyl-5-(4H-1,2,4-triazol-4-yl)-
• BS-36422
• 954325-79-2
• AKOS000301689
• DTXSID20589903
• UBLNKOFEAKDINI-UHFFFAOYSA-N
• CS-0313777
• SCHEMBL3344599
• MFCD09971290
• DA-18484
• STK744351

• MDL： MFCD09971290
• Inchi： 1S/C9H10N4/c1-7-2-3-8(4-9(7)10)13-5-11-12-6-13/h2-6H,10H2,1H3
• InChI Key： UBLNKOFEAKDINI-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73000
• LogP: 1.73910

2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT

Additional information on 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline

Comprehensive Overview of 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline (CAS No. 954325-79-2)

2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline, with the CAS number 954325-79-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives and features a 1,2,4-triazole moiety, which is known for its versatile biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The structural uniqueness of 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline lies in its combination of a methyl-substituted aniline and a triazole ring. This configuration enhances its reactivity and makes it a valuable intermediate in synthesizing more complex molecules. Recent studies have explored its role as a building block for heterocyclic compounds, which are pivotal in developing new antimicrobial agents and crop protection chemicals.

In the context of current trends, the demand for triazole-containing compounds like 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline has surged, driven by their efficacy in addressing drug-resistant pathogens and sustainable agriculture. Search engine data reveals that queries such as "triazole derivatives in medicine" and "aniline-based agrochemicals" are on the rise, reflecting the growing interest in this niche. This compound's potential to contribute to green chemistry initiatives further amplifies its relevance.

From a synthetic perspective, CAS 954325-79-2 is often synthesized via nucleophilic substitution reactions or catalytic cross-coupling methods. Its amino group and triazole ring offer multiple sites for functionalization, enabling the creation of diverse derivatives. This adaptability is particularly appealing to chemists working on structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

Beyond its chemical properties, 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline is also being investigated for its photophysical characteristics. Some studies suggest its utility in organic light-emitting diodes (OLEDs), aligning with the global push for energy-efficient technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control and analytical profiling of 954325-79-2 typically involve techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR). These methods ensure the compound meets the stringent purity standards required for high-value research. Suppliers and manufacturers emphasize batch-to-batch consistency, a critical factor for laboratories focusing on reproducible results.

In summary, 2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline (CAS No. 954325-79-2) represents a convergence of innovation in organic synthesis and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to functional materials—make it a compound worth watching in the evolving landscape of specialty chemicals. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.